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Compound of Interest

Compound Name: 2-(Ethanesulfinyl)ethanol

CAS No.: 21975-18-8

Cat. No.: B1211685

Get Quote

CAS Number: 21975-18-8 Molecular Formula: C₄H₁₀O₂S IUPAC Name: 2-
(Ethanesulfinyl)ethanol Synonyms: Ethyl 2-hydroxyethyl sulfoxide; 2-Ethylsulfinylethanol[1]

Executive Summary
2-(Ethanesulfinyl)ethanol is a bifunctional organosulfur building block characterized by a

polar sulfoxide core flanked by an ethyl group and a 2-hydroxyethyl arm. Unlike simple dialkyl

sulfoxides (e.g., DMSO), this molecule offers dual reactivity: the sulfoxide moiety serves as a

latent functional handle for Pummerer-type rearrangements and eliminations, while the

hydroxyl group allows for tethering, esterification, or intramolecular cyclization.

Its primary utility in advanced organic synthesis lies in its role as a precursor to vinyl sulfoxides

(potent Michael acceptors),

-functionalized sulfides, and sulfone-based solvents. Due to its structural relationship to hemi-
mustard derivatives, it also serves as a critical reference standard in metabolic and
toxicological studies, though its synthetic potential remains its most valuable asset for drug
development.
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Chemical Profile & Reactivity Logic
Structural Analysis
The molecule possesses two distinct reactive centers:

The Sulfinyl Group (

): A chiral center (in the racemic mixture) that activates adjacent

-protons (

, reduced to

in DMSO, likely similar here). It is susceptible to both oxidation (to sulfone) and reduction (to
sulfide).

The Hydroxyl Group (

): A primary alcohol capable of standard nucleophilic substitutions.

Mechanistic Pathways
The synthetic divergence of 2-(Ethanesulfinyl)ethanol is controlled by the choice of reagent,

dictating whether the sulfoxide is retained, reduced, or rearranged.

Pathway A (Elimination): Activation of the hydroxyl group followed by base-induced

elimination yields Ethyl Vinyl Sulfoxide, a versatile dienophile.

Pathway B (Pummerer Rearrangement): Treatment with acetic anhydride triggers the

Pummerer rearrangement, functionalizing the

-carbon to generate acetoxy-sulfides or aldehydes.

Pathway C (Reductive Chlorination): Reaction with thionyl chloride (

) simultaneously chlorinates the alcohol and reduces the sulfoxide, yielding 2-chloroethyl
ethyl sulfide (a hemi-mustard analog). Note: This pathway requires strict safety protocols.

Pathway D (Oxidation): Treatment with peroxides yields 2-(Ethanesulfonyl)ethanol, a high-

boiling polar solvent and intermediate.
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Figure 1: Divergent synthetic pathways for 2-(Ethanesulfinyl)ethanol, illustrating its versatility

as a precursor for vinyl sulfoxides, functionalized sulfides, and alkylating agents.

Key Applications in Synthesis
Synthesis of Ethyl Vinyl Sulfoxide (Michael Acceptor)
The most high-value application is the conversion to Ethyl Vinyl Sulfoxide (EVSO). Vinyl

sulfoxides are excellent Michael acceptors for conjugate addition reactions with amines, thiols,

and carbon nucleophiles. They also serve as dienophiles in Diels-Alder reactions.

Mechanism: The hydroxyl group is converted to a leaving group (Mesylate or Tosylate).

Subsequent elimination of the sulfinyl-stabilized proton creates the double bond.

Advantage: This route avoids the handling of volatile and toxic vinyl sulfides and allows for

the introduction of the vinyl sulfoxide moiety at a late stage.

Pummerer Rearrangement for -Functionalization
The interaction of the sulfoxide oxygen with an acylating agent (e.g., Acetic Anhydride)

generates an acyloxy-sulfonium ion. Deprotonation at the
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-carbon (either the ethyl

or the ethylene bridge) leads to an ylide, which rearranges to an

-acetoxy sulfide.

Target Products: Hydrolysis of the Pummerer product yields glyoxal derivatives or

-thioaldehydes, which are difficult to access via direct aldol chemistry.

Reductive Chlorination (Safety Critical)
While useful for synthesizing specific alkylating agents, the reaction with thionyl chloride (

) is a "reductive chlorination." The

deoxygenates the sulfoxide to a sulfide while converting the alcohol to a chloride.

Product: 2-Chloroethyl ethyl sulfide (CAS 693-07-2).

Significance: This compound is a monofunctional analog of Sulfur Mustard (HD). It is used

extensively in toxicological research as a simulant to study alkylation mechanisms without

the extreme vesicant properties of the bifunctional warfare agent.

Experimental Protocols
Protocol A: Synthesis of Ethyl Vinyl Sulfoxide
(Dehydration)
Objective: Conversion of 2-(ethanesulfinyl)ethanol to ethyl vinyl sulfoxide via mesylation and

elimination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1211685/docs?utm_src=pdf-body#technical-guide-synthetic-utility-of-2-ethanesulfinyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Substrate 2-(Ethanesulfinyl)ethanol (1.0 eq)

Reagent 1 Methanesulfonyl chloride (MsCl) (1.2 eq)

Base
Triethylamine (

) (2.5 eq)

Solvent
Dichloromethane (

), Anhydrous

Temperature 0°C to Room Temperature (RT)

Step-by-Step Procedure:

Setup: Flame-dry a round-bottom flask and purge with nitrogen. Dissolve 2-
(ethanesulfinyl)ethanol (10 mmol) in anhydrous

(50 mL).

Activation: Cool the solution to 0°C. Add

(25 mmol) followed by dropwise addition of MsCl (12 mmol). Stir for 1 hour at 0°C. The
intermediate mesylate is formed.

Elimination: Allow the reaction to warm to RT and stir for 4–12 hours. The excess base

facilitates the elimination of methanesulfonic acid.

Workup: Quench with saturated

solution. Extract with

(3x). Wash organics with brine, dry over

, and concentrate.

Purification: Purify the residue via vacuum distillation or flash chromatography (Ethyl

Acetate/Hexane) to yield Ethyl Vinyl Sulfoxide.
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Protocol B: Oxidation to 2-(Ethanesulfonyl)ethanol
Objective: Preparation of the sulfone derivative for use as a polar solvent or intermediate.

Parameter Specification

Oxidant Hydrogen Peroxide (30% aq) or mCPBA

Catalyst

Sodium Tungstate (

) (if using

)

Solvent Water or Methanol

Procedure:

Dissolve 2-(ethanesulfinyl)ethanol in water.

Add a catalytic amount of

(1 mol%).

Add

(1.2 eq) dropwise at RT. The reaction is exothermic; cooling may be required.

Stir for 3 hours. Monitor disappearance of sulfoxide by TLC.

Concentrate under reduced pressure to yield 2-(ethanesulfonyl)ethanol (CAS 513-12-2).

Safety & Handling (E-E-A-T)
Hazard Identification:

Skin/Eye Irritant: 2-(Ethanesulfinyl)ethanol is a polar organic solvent that can penetrate

skin.
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Vesicant Precursor:CRITICAL WARNING: Do not mix this compound with thionyl chloride,

phosphorus trichloride, or concentrated HCl unless specifically intending to synthesize 2-

chloroethyl ethyl sulfide. The product is a potent alkylating agent and skin irritant (hemi-

mustard).

Storage:

Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). Sulfoxides are

hygroscopic and can absorb moisture, affecting stoichiometric calculations in water-sensitive

reactions (e.g., Pummerer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211685/docs#technical-guide-synthetic-utility-of-2-
ethanesulfinyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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